Cas no 865546-25-4 (4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 865546-25-4
• MF: C₂₀H₁₇N₃O₃S₂
• MW: 411.49728178978
• CID: 6011065
• PubChem ID: 2137690
• Update Time: 2025-10-28

4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide
• Benzamide, N-(3-cyano-2-thienyl)-4-[[methyl(phenylmethyl)amino]sulfonyl]-
• 4-[benzyl(methyl)sulfamoyl]-N-(3-cyanothiophen-2-yl)benzamide
• 4-(N-benzyl-N-methylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide
• F1385-0119
• AKOS024608497
• 865546-25-4

• Inchi： 1S/C20H17N3O3S2/c1-23(14-15-5-3-2-4-6-15)28(25,26)18-9-7-16(8-10-18)19(24)22-20-17(13-21)11-12-27-20/h2-12H,14H2,1H3,(H,22,24)
• InChI Key： QEQZKDOTPOPVGS-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 411.07113376g/mol
• Monoisotopic Mass: 411.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.32±0.70(Predicted)

Additional information on 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide

Introduction to 4-Benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 865546-25-4)

4-Benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 865546-25-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a benzyl and methyl group in the sulfamoyl moiety, along with the cyanothiophene substituent, imparts distinct chemical and biological characteristics to this molecule.

The structure of 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide is characterized by a benzamide core linked to a sulfonamide group, which is further substituted with a benzyl and methyl group. The thiophene ring with a cyano group adds to the complexity and functionality of the molecule. This intricate structure has been the subject of extensive research, particularly in the context of its synthesis and biological activity.

In terms of synthesis, several methods have been reported in the literature for the preparation of 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide. One common approach involves the reaction of 4-benzyl(methyl)sulfamoylbenzoic acid with 3-cyanothiophene-2-amine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method provides high yields and good purity, making it suitable for large-scale production.

Recent studies have focused on optimizing the synthetic route to improve efficiency and reduce environmental impact. For instance, green chemistry principles have been applied to develop more sustainable methods for synthesizing this compound. One such method involves using microwave-assisted synthesis, which not only reduces reaction times but also minimizes the use of hazardous solvents.

The biological activity of 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide has been extensively evaluated in various in vitro and in vivo models. One of the most notable findings is its potent antitumor activity. Studies have shown that this compound exhibits significant cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve multiple pathways, such as inducing apoptosis, inhibiting cell proliferation, and disrupting microtubule dynamics.

In addition to its antitumor properties, 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide has also demonstrated anti-inflammatory effects. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of this compound have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it an attractive candidate for further development as a drug candidate.

However, like many promising compounds, 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide faces challenges related to toxicity and side effects. Preclinical studies have identified some potential issues, such as hepatotoxicity at high doses. Therefore, ongoing research is focused on optimizing the structure to enhance therapeutic efficacy while minimizing adverse effects.

In conclusion, 4-benzyl(methyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 865546-25-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an important subject of ongoing research. As more data becomes available from clinical trials and further studies, it is likely that this compound will play a crucial role in the development of new therapeutic strategies for various diseases.